Cas no 2108834-58-6 (3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride)

• Product Name: 3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride
• CAS No: 2108834-58-6
• MF: C₈H₉ClN₄O₃
• MW: 244.635060071945
• MDL: MFCD30099294
• CID: 4772434
• Update Time: 2025-05-20

3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride

• MDL： MFCD30099294
• Inchi： 1S/C8H8N4O3.ClH/c9-12-11-4-5-15-6-2-1-3-10-7(6)8(13)14;/h1-3H,4-5H2,(H,13,14);1H
• InChI Key： AKDPEOXPLPVWMB-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=CN=C1C(=O)O)CCN=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• Topological Polar Surface Area: 73.8

Additional information on 3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride

3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride: A Comprehensive Overview

The compound 3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride, with the CAS number 2108834-58-6, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with an azidoethoxy group and a carboxylic acid moiety. The presence of the azide group (azide) renders this compound particularly versatile, as it can participate in various click chemistry reactions, making it a valuable building block in the construction of complex molecules.

Recent advancements in click chemistry have further highlighted the potential of 3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop novel drug candidates targeting various therapeutic areas, including cancer and neurodegenerative diseases. The azide group facilitates the formation of stable covalent bonds with alkyne-containing molecules, enabling the creation of diverse structures with enhanced pharmacokinetic properties.

In addition to its role in drug discovery, this compound has also found applications in materials science. The pyridine ring and carboxylic acid groups provide opportunities for coordination chemistry and self-assembly processes. Recent studies have demonstrated its utility in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, which hold promise for gas storage, catalysis, and sensing applications. The ability of 3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride to act as a versatile linker in these systems underscores its importance in modern materials research.

The synthesis of 3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride typically involves multi-step organic reactions, often incorporating nucleophilic substitution and coupling techniques. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for various applications. The hydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous media, which simplifies its use in biological assays and other experimental setups.

From an analytical perspective, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided critical insights into its molecular structure and reactivity patterns. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity trends, aiding in the design of novel derivatives with tailored functionalities.

In conclusion, 3-(2-Azidoethoxy)pyridine-2-carboxylic acid hydrochloride stands out as a multifaceted chemical entity with applications spanning drug discovery, materials science, and analytical chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.